N~1~-(3-ethoxypropyl)-N~3~-(phenylsulfonyl)-beta-alaninamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(3-ethoxypropyl)propanamide
• InChI: InChI=1S/C14H22N2O4S/c1-2-20-12-6-10-15-14(17)9-11-16-21(18,19)13-7-4-3-5-8-13/h3-5,7-8,16H,2,6,9-12H2,1H3,(H,15,17)
• InChI Key: IEFYFQZRCRBPFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)CCNS(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.40 g/mol

Description

“N1-(3-ethoxypropyl)-N3-(phenylsulfonyl)-beta-alaninamide” is a compound that likely shares structural characteristics and synthesis pathways with sulfonamide-based compounds, which are known for their diverse chemical and biological activities. These compounds have been the focus of research for their potential application in various fields due to their structural diversity and functional versatility.

Synthesis Analysis

The synthesis of related compounds often involves complex organic reactions. For example, a stereoselective synthesis of N-[(S)-1-ethoxycarbonyl-3-phenylpropyl]-L-alanine derivatives via reductive amination has been described, highlighting methods applicable to similar structures (Iwasaki et al., 1988). Such methodologies could be relevant for synthesizing the compound , emphasizing the importance of precise reaction conditions and stereochemistry control.

Molecular Structure AnalysisThe molecular structure of sulfonamide-based compounds can be determined through techniques such as X-ray crystallography. For instance, the structure of certain palladium(II) complexes of N-sulfonylamino acids has been elucidated, revealing square-planar environments around palladium atoms and coordination by sulfonamido and carboxylic groups (Corradi et al., 1994). Such studies provide insights into the geometric and electronic characteristics that could be similar in “N1-(3-ethoxypropyl)-N3-(phenylsulfonyl)-beta-alaninamide.”

Chemical Reactions and Properties

The reactivity of sulfonamide compounds with various reagents can lead to diverse chemical transformations. For example, the reaction of N-4-nitrobenzyl-beta-alanine with alkyl/arylsulfonyl halides and subsequent modifications has been explored for synthesizing potent inhibitors with specific functional groups (Scozzafava et al., 2000). Such chemical versatility is indicative of the potential modifications and reactivity patterns that could be expected for the compound .